Cas no 64045-87-0 (phenol-3,5-d2)

• Product Name: phenol-3,5-d2
• CAS No: 64045-87-0
• MF: C₆H₆O
• MW: 96.123565196991
• CID: 961116
• Update Time: 2025-10-31

phenol-3,5-d2 Chemical and Physical Properties

Names and Identifiers

• phenol-3,5-d2
• < 3,5-D2> phenol
• 3,5-dideuterio-phenol
• 486957_ALDRICH
• Phenol-3,5-d21000µg

• Inchi： 1S/C6H6O/c7-6-4-2-1-3-5-6/h1-5,7H/i2D,3D
• InChI Key： ISWSIDIOOBJBQZ-PBNXXWCMSA-N
• SMILES： OC1C=C([2H])C=C([2H])C=1

Experimental Properties

• Density: 1.094 g/mL at 25 °C
• Melting Point: 40-42 °C(lit.)
• Boiling Point: 182 °C(lit.)
• Flash Point: 79 °C

phenol-3,5-d2 Security Information

• Hazardous Material transportation number：UN 1671 6.1/PG 2
• Hazard Category Code： 23/24/25-34-48/20/21/22-68
• Safety Instruction： 24/25-26-28-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：23/24/25-34-48/20/21/22-68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on phenol-3,5-d2

Phenol-3,5-D2: A Comprehensive Overview

Phenol-3,5-D2, also known as 3,5-dihydroxybenzene with two deuterium atoms at the 3 and 5 positions, is a compound with the CAS number 64045-87-0. This compound has gained significant attention in various scientific fields due to its unique properties and potential applications. In this article, we will explore the characteristics, synthesis methods, and recent advancements in the research of phenol-3,5-D2.

The structure of phenol-3,5-D2 consists of a benzene ring with hydroxyl groups at the 3 and 5 positions and deuterium atoms at these same positions. The presence of deuterium atoms introduces interesting isotopic effects that have been studied in various chemical reactions. Recent studies have shown that the substitution of hydrogen with deuterium can significantly alter the reactivity of phenolic compounds, making them valuable in isotopic labeling and mechanistic studies.

Phenol-3,5-D2 is synthesized through a variety of methods, including electrophilic substitution reactions and catalytic hydrogenation. One of the most efficient methods involves the reaction of meta-chloroperbenzoic acid with an appropriate substrate in the presence of a catalyst. Recent advancements in catalytic systems have improved the yield and purity of phenol-3,5-D2, making it more accessible for large-scale applications.

In terms of applications, phenol-3,5-D2 has found uses in materials science, pharmaceuticals, and analytical chemistry. In materials science, it has been employed as a precursor for synthesizing advanced polymers and composites. Its ability to form strong hydrogen bonds makes it an ideal candidate for high-performance materials. In pharmaceuticals, researchers have explored its potential as an intermediate in drug synthesis, particularly in the development of anti-inflammatory and antioxidant agents.

The isotopic properties of phenol-3,5-D2 have also made it a valuable tool in analytical chemistry. Deuterium labeling is widely used in mass spectrometry to study reaction mechanisms and kinetics. Recent studies have utilized phenol-3,5-D2 to investigate the stereochemistry of enzymatic reactions, providing insights into enzyme-catalyzed processes.

In conclusion, phenol-3,5-D2, with its unique isotopic features and versatile applications, continues to be a subject of intense research. As new synthesis methods and applications emerge, this compound is poised to play an even greater role in various scientific disciplines. Its potential impact on materials science, pharmaceuticals, and analytical chemistry makes it a compound worth watching in the coming years.